Cas no 67878-75-5 (Naphthalene, 1-bromo-6-nitro-)

Naphthalene, 1-bromo-6-nitro- structure
Naphthalene, 1-bromo-6-nitro- structure
Product Name:Naphthalene, 1-bromo-6-nitro-
CAS No:67878-75-5
MF:C10H6BrNO2
MW:252.064141750336
CID:393987
PubChem ID:53485665
Update Time:2025-04-19

Naphthalene, 1-bromo-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-bromo-6-nitro-
    • 1-Bromo-6-nitronaphthalene
    • 1-Brom-6-nitro-naphthalin
    • 1-bromo-6-nitro-naphthalene
    • Naphthalene,1-bromo-6-nitro
    • SCHEMBL8489789
    • FT-0728314
    • 67878-75-5
    • DTXSID80704751
    • Inchi: 1S/C10H6BrNO2/c11-10-3-1-2-7-6-8(12(13)14)4-5-9(7)10/h1-6H
    • InChI Key: NODGOFXISHGVGQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=CC(=CC=C21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 250.95800
  • Monoisotopic Mass: 250.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.82000
  • LogP: 4.03370
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